Cas no 51916-53-1 (Decanoic acid, 3-hexyl-4-oxo-, ethyl ester)

Decanoic acid, 3-hexyl-4-oxo-, ethyl ester structure
51916-53-1 structure
Product Name:Decanoic acid, 3-hexyl-4-oxo-, ethyl ester
CAS No:51916-53-1
MF:C18H34O3
MW:298.46076631546
CID:361075
PubChem ID:24977441
Update Time:2025-04-19

Decanoic acid, 3-hexyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Decanoic acid, 3-hexyl-4-oxo-, ethyl ester
    • ethyl 3-hexyl-4-oxodecanoate
    • 3-hexyl-4-oxo-decanoic acid ethyl ester
    • 51916-53-1
    • DTXSID80648328
    • Inchi: 1S/C18H34O3/c1-4-7-9-11-13-16(15-18(20)21-6-3)17(19)14-12-10-8-5-2/h16H,4-15H2,1-3H3
    • InChI Key: PSWUENBLSJFXBE-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCC)C(CC(=O)OCC)CCCCCC

Computed Properties

  • Exact Mass: 298.25092
  • Monoisotopic Mass: 298.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 15
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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